Cas no 680208-62-2 (6-methoxy-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid)

• Product Name: 6-methoxy-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid
• CAS No: 680208-62-2
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 835266
• PubChem ID: 59747873
• Update Time: 2025-10-19

6-methoxy-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 6-methoxy-
• 6-Methoxy-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid
• 1H-Indol-4-amine,6-methoxy-
• 4-Amino-6-methoxyindole
• 6-Methoxy-1H-indol-4-ylamine
• AG-E-90537
• CTK4G1100
• SureCN6637250
• BS-50499
• DTXSID901215158
• MFCD15529029
• SY322063
• 6-Methoxy-7-azaindole-5-carboxylic Acid
• 680208-62-2
• CS-0004437
• P11808
• SB14274
• SCHEMBL1779836
• 6-methoxy-1H-pyrrolo[2,3-b]pyridine-5-carboxylicacid
• 6-methoxy-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid

• Inchi： 1S/C9H8N2O3/c1-14-8-6(9(12)13)4-5-2-3-10-7(5)11-8/h2-4H,1H3,(H,10,11)(H,12,13)
• InChI Key： OFECBEHVWNGOTM-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=O)O)C=C2C=CNC2=N1

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.2Ų

Additional information on 6-methoxy-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid

Research Brief on 6-Methoxy-1H-pyrrolo[2,3-b]pyridine-5-carboxylic Acid (CAS: 680208-62-2): Recent Advances and Applications

6-Methoxy-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid (CAS: 680208-62-2) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief provides an overview of the latest findings related to this compound, focusing on its synthetic pathways, biological activities, and potential therapeutic applications. The compound's unique pyrrolopyridine scaffold makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly kinase inhibitors and anticancer agents.

Recent studies have highlighted the importance of 6-methoxy-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid as a key building block in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel JAK2 inhibitors, which showed promising activity against myeloproliferative disorders. The study reported a high-yield synthetic route for the compound, optimizing reaction conditions to achieve >90% purity. Additionally, the compound's carboxylic acid functionality was successfully leveraged for further derivatization, enabling the creation of a diverse library of analogs with improved pharmacokinetic properties.

In the context of anticancer research, 6-methoxy-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid has emerged as a crucial intermediate for developing FGFR (fibroblast growth factor receptor) inhibitors. A 2024 study published in Bioorganic & Medicinal Chemistry Letters described its incorporation into a series of potent FGFR4 inhibitors, which exhibited nanomolar activity against hepatocellular carcinoma cell lines. The researchers noted that the methoxy group at the 6-position played a critical role in maintaining the compound's binding affinity to the ATP-binding pocket of FGFR4, while the carboxylic acid moiety allowed for optimal interactions with key amino acid residues.

Beyond its applications in kinase inhibitor development, this compound has also shown potential in antimicrobial research. A recent investigation published in European Journal of Medicinal Chemistry (2024) explored its derivatives as novel antibacterial agents targeting DNA gyrase. The study found that certain derivatives displayed potent activity against multidrug-resistant Staphylococcus aureus strains, with MIC values ranging from 0.5 to 2 μg/mL. These findings suggest that 6-methoxy-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid could serve as a valuable scaffold for developing new antibiotics to address the growing challenge of antimicrobial resistance.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable routes to produce 6-methoxy-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid. A 2023 paper in Organic Process Research & Development described a continuous flow chemistry approach that reduced reaction times from hours to minutes while improving overall yield by 15-20%. This innovation addresses previous challenges associated with the compound's large-scale production, making it more accessible for pharmaceutical applications. The authors also highlighted the environmental benefits of this approach, including reduced solvent waste and energy consumption.

Looking forward, the versatility of 6-methoxy-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid continues to inspire new research directions. Current investigations are exploring its potential in targeted protein degradation (PROTACs) and covalent inhibitor design. Preliminary results from these studies suggest that the compound's scaffold may be particularly suited for these emerging therapeutic modalities due to its optimal size, polarity, and ability to form specific interactions with biological targets. As research progresses, we anticipate seeing more applications of this valuable chemical building block in addressing unmet medical needs across various therapeutic areas.